Cas no 862372-68-7 (2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 862372-68-7
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD04115616
• CID: 2120799
• PubChem ID: 22309149
• Update Time: 2025-06-11

2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butoxycarbonyl)pyrrolidin-3-yl)-2-aminoacetic acid
• amino[1-(tert-butoxycarbonyl)pyrrolidin-3-yl]acetic acid
• PLMLEARVVVKXDQ-UHFFFAOYSA-N
• FCH1623670
• AB20284
• 3-(AMINO-CARBOXY-METHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

• MDL： MFCD04115616
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-4-7(6-13)8(12)9(14)15/h7-8H,4-6,12H2,1-3H3,(H,14,15)
• InChI Key： PLMLEARVVVKXDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)O)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

Comprehensive Overview of 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid (CAS No. 862372-68-7)

In the realm of pharmaceutical intermediates and fine chemicals, 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid (CAS No. 862372-68-7) has garnered significant attention due to its versatile applications in drug discovery and peptide synthesis. This compound, often abbreviated as Boc-protected 3-pyrrolidine glycine derivative, is a critical building block for designing novel therapeutics, particularly in the fields of oncology, neurology, and immunology. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyrrolidine ring, make it a valuable tool for medicinal chemists.

The growing demand for custom peptide synthesis and small molecule drug development has propelled the interest in 862372-68-7. Researchers frequently search for terms like "Boc-pyrrolidine glycine derivative uses" or "CAS 862372-68-7 suppliers", reflecting its industrial relevance. This compound’s role in facilitating stereoselective reactions and enhancing bioavailability of drug candidates aligns with current trends in precision medicine and targeted therapy.

From a chemical perspective, 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid exhibits remarkable stability under mild conditions, thanks to its Boc-protected amine moiety. This property is crucial for solid-phase peptide synthesis (SPPS), where protecting groups play a pivotal role in preventing unwanted side reactions. The compound’s chiral center at the pyrrolidine ring also makes it a candidate for developing enantiomerically pure APIs (Active Pharmaceutical Ingredients), a hot topic in green chemistry and sustainable manufacturing.

In the context of AI-driven drug discovery, 862372-68-7 has been explored in virtual screening libraries due to its scaffold diversity. Computational chemists often investigate its molecular docking potential with proteins like GPCRs (G-protein-coupled receptors) or kinases, which are frequent targets in cancer research. This aligns with the surge in searches for "Boc-amino acid derivatives in drug design" and "pyrrolidine-based therapeutics".

The synthesis of 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid typically involves multi-step organic reactions, including N-Boc protection and carboxylate functionalization. Its purity (>98% by HPLC) is critical for compliance with ICH guidelines, a common concern for manufacturers addressing queries like "CAS 862372-68-7 analytical standards". The compound’s MSDS and NMR data are also frequently requested, underscoring its importance in quality control workflows.

Beyond pharmaceuticals, 862372-68-7 finds niche applications in bioconjugation and proteomics research. Its amino-acid-like structure enables its use in labeling biomolecules, a technique gaining traction in diagnostic assay development. This versatility answers trending queries such as "Boc-protected amino acids in biotech" and "non-natural amino acid applications".

In summary, 2-amino-2-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid (CAS No. 862372-68-7) stands at the intersection of cutting-edge drug development and innovative chemical synthesis. Its adaptability to high-throughput screening and combinatorial chemistry ensures its continued relevance in answering modern scientific challenges, from personalized medicine to materials science.